Cas no 54034-93-4 (1-CHLORO-3-ETHYLPENTAN-2-ONE)

• Product Name: 1-CHLORO-3-ETHYLPENTAN-2-ONE
• CAS No: 54034-93-4
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 3028894
• PubChem ID: 20300689
• Update Time: 2025-10-15

1-CHLORO-3-ETHYLPENTAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-3-ETHYLPENTAN-2-ONE
• 2-Pentanone, 1-chloro-3-ethyl-

• Inchi： 1S/C7H13ClO/c1-3-6(4-2)7(9)5-8/h6H,3-5H2,1-2H3
• InChI Key： LUFRRDZERHMSME-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)C(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-CHLORO-3-ETHYLPENTAN-2-ONE

Professional Introduction to 1-Chloro-3-Ethylpentan-2-One (CAS No. 54034-93-4)

1-Chloro-3-Ethylpentan-2-One, identified by the Chemical Abstracts Service Number (CAS No.) 54034-93-4, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a chlorinated ketone structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a chlorine substituent and an ethyl group on a pentanone backbone imparts distinct reactivity, enabling its use in diverse chemical transformations.

The structural framework of 1-Chloro-3-Ethylpentan-2-One consists of a five-carbon chain with a ketone group at the second carbon and a chlorine atom at the first carbon, followed by an ethyl group at the third carbon. This arrangement contributes to its versatility as a synthetic building block. The chloro-substituted ketone is particularly interesting because the chlorine atom can participate in nucleophilic substitution reactions, while the ketone group can undergo reduction, oxidation, or condensation reactions, facilitating the construction of more complex molecular architectures.

In recent years, 1-Chloro-3-Ethylpentan-2-One has been explored in the development of novel pharmaceutical agents. Its reactivity allows for the introduction of various functional groups, making it a useful precursor in medicinal chemistry. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The ability to modify its structure through selective reactions has opened up avenues for designing molecules with tailored biological activities.

One notable application of 1-Chloro-3-Ethylpentan-2-One is in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances. By serving as a key intermediate, this compound enables the construction of nitrogen-containing rings such as pyrroles, pyridines, and indoles. These heterocycles are crucial components in drugs targeting neurological disorders, infectious diseases, and cancer. The versatility of 1-Chloro-3-Ethylpentan-2-One in facilitating such transformations underscores its importance in modern drug discovery efforts.

The compound's reactivity also makes it valuable in material science applications. For example, it can be used to prepare polymers and coatings with enhanced thermal stability or mechanical strength. The chloro group allows for further functionalization via cross-coupling reactions, leading to materials with specialized properties suitable for advanced technological applications. This dual utility as both a pharmaceutical intermediate and a material precursor highlights the broad industrial relevance of 1-Chloro-3-Ethylpentan-2-One.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for synthesizing 1-Chloro-3-Ethylpentan-2-One. Researchers are exploring catalytic processes that minimize waste and reduce energy consumption. For instance, transition metal-catalyzed reactions have been investigated as alternatives to traditional synthetic routes. These innovations not only improve efficiency but also align with global efforts to promote environmentally friendly chemical practices.

The pharmacological potential of derivatives derived from 1-Chloro-3-Ethylpentan-2-One continues to be an area of active investigation. Studies have demonstrated that modifications to its structure can influence its biological activity significantly. By altering the position or type of substituents, researchers can fine-tune properties such as solubility, metabolic stability, and target specificity. This flexibility is crucial for developing drugs that exhibit optimal efficacy while minimizing side effects.

In conclusion,1-Chloro-3-Ethylpentan-2-One (CAS No. 54034-93-4) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research progresses, new methodologies for its synthesis and applications will continue to emerge, further solidifying its role as a cornerstone in modern chemical innovation.